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Get Quote

Part 1: Executive Summary & Chemical Identity

(3S)-4-ethylhexan-3-ol is a chiral secondary alcohol characterized by a specific spatial
arrangement of the hydroxyl group at the C3 position. While frequently encountered in its
racemic form (4-ethylhexan-3-ol) in industrial applications as a solvent or intermediate, the
(3S)-enantiomer is of particular interest in asymmetric synthesis and biological activity studies
due to the distinct interactions of chiral alcohols with biological receptors.

This guide provides a rigorous analysis of the physicochemical properties, stereochemical
configuration, and synthesis pathways of (3S)-4-ethylhexan-3-ol. It addresses the common
misconception regarding the chirality of the C4 position and establishes a validated data profile
for research applications.

Chemical Nomenclature and Identifiers
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Identifier

Details

IUPAC Name

(3S)-4-ethylhexan-3-ol

Common Name

4-Ethyl-3-hexanol

CAS Number (General)

19780-44-0 (Note: This CAS often refers to the

racemate or unspecified stereochemistry)

Molecular Formula CsH1s0
Molecular Weight 130.23 g/mol
SMILES (Isomeric) Ccc(co)cce

InChl Key

BOJLCKCCKQMGKD-MRVPVSSYSA-N

Stereochemical Analysis: The C3 vs. C4 Paradox

A critical structural feature of 4-ethylhexan-3-ol is the potential for stereocenters.[1]

e C3 Position: The carbon at position 3 is bonded to a hydrogen, a hydroxyl group (-OH), an

ethyl group (C1-C2), and the C4-complex. Since all four groups are distinct, C3 is a chiral

center.

o C4 Position: The carbon at position 4 is bonded to a hydrogen, the C3-complex, and two

ethyl groups (one being the C5-C6 tail, and the other being the substituent). Because it

possesses two identical ethyl groups, C4 is achiral.

Therefore, (3S)-4-ethylhexan-3-ol exists as a single enantiomer, not a diastereomer.

Part 2: Physical Properties Matrix[5]

The following data summarizes the physical constants. Note that scalar physical properties

(Boiling Point, Density, Refractive Index) of the (3S)-enantiomer are identical to those of the

racemate in an achiral environment.

Physicochemical Constants[6]
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Property

Value / Range

Condition / Note

Physical State

Liquid

@ 20 °C, 1 atm

Appearance Colorless to pale yellow Clear, homogenous
Odor Aromatic, earthy, alcohol-like Characteristic
Boiling Point 159.0 - 164.0 °C @ 760 mmHg
_ _ Estimate based on structural
Melting Point -82 °Cto-61°C
analogs

Density 0.835-0.841 g/mL @ 20 °C
Refractive Index (

1.430-1.432 @ 20 °C
)
Flash Point ~64.2 °C Closed Cup
Vapor Pressure ~0.45 mmHg @ 25 °C
LogP (Octanol/Water) 25-29 Predicted (Lipophilic)

Solubility (Water)

Slightly soluble

~1600 mg/L (Estimate)

Solubility (Organic)

Soluble

Ethanol, Ether, Acetone,

Chloroform

Spectral Characteristics (Identification)

e IR Spectrum: Broad absorption at 3300-3400 cm~! (O-H stretch), strong bands at 2850—
2960 cm~1 (C-H alkyl stretch).

e 1H NMR (CDCI3): Multiplets at 6 0.9 (CH3), 4 1.2-1.6 (CH2, CH), and a distinct multiplet at

5 3.5 (CH-OH).

e Mass Spectrometry (GC-MS): Molecular ion [M]+ often weak/absent. Prominent peaks at m/z

59, 41, 28 due to fragmentation.

Part 3: Synthesis and Production Pathways
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The synthesis of (3S)-4-ethylhexan-3-ol requires stereoselective control. While the racemic
mixture is produced via standard hydrogenation, the (3S)-isomer is obtained through
asymmetric hydrogenation or enzymatic resolution.

Synthesis Workflow

The primary precursor is 4-ethylhexan-3-one.

e Racemic Synthesis: Catalytic hydrogenation (H2/Raney Ni or Pt/C) of 4-ethylhexan-3-one
yields (£)-4-ethylhexan-3-ol.

o Enantioselective Synthesis: Asymmetric transfer hydrogenation (ATH) using a chiral
Ruthenium or Rhodium catalyst (e.g., RuCl(p-cymene)[(S,S)-Ts-DPEN]) allows for the
selective formation of the (3S)-alcohol.

Process Diagram

The following diagram illustrates the logic flow from the precursor to the specific enantiomer.
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Figure 1: Synthesis pathways comparing standard hydrogenation yielding racemate vs.
asymmetric routes to the (3S)-enantiomer.
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Part 4: Applications and Handling
Research & Industrial Applications

o Chiral Intermediate: Used as a building block in the synthesis of complex pharmaceutical
agents where stereochemistry dictates potency.

e Fragrance Industry: Branched alcohols often exhibit unique olfactory profiles. The (3S)-
isomer may possess distinct notes compared to the racemate or (3R)-isomer.

e Solvent Systems: Due to its branched structure, it offers unique viscosity and solvation
properties for specialized coatings and ink formulations.

Safety Profile (GHS Classification)

 Signal Word: Warning
e Hazard Statements:

H315: Causes skin irritation.

o

[¢]

H319: Causes serious eye irritation.

[¢]

H335: May cause respiratory irritation.

[e]

H227: Combustible liquid.
e Handling: Use in a well-ventilated fume hood. Wear nitrile gloves and safety goggles.

Part 5: Stereochemical Verification Logic

To ensure the integrity of the (3S) designation, researchers must verify the optical rotation.
While specific rotation values

are solvent-dependent and often proprietary for this specific intermediate, the sign of rotation
distinguishes it from the (3R) isomer.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14752691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Ethylhexan-3-ol

C3 Center C4 Center
(Chiral) (Achiral)

H, OH, Ethyl, C4-Group H, C3-Group, Ethyl, Ethyl
: Identical Ethyls
4 Different Groups L=y
(Prochiral)

(3S)-Enantiomer

Single Stereocenter

Click to download full resolution via product page

Figure 2: Logical breakdown of stereocenters confirming the mono-chiral nature of the

molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. pdf.benchchem.com [pdf.benchchem.com]

e To cite this document: BenchChem. [Technical Guide: Physical Properties and
Characterization of (3S)-4-ethylhexan-3-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14752691/docs#technical-guide-physical-properties-
and-characterization-of-3s-4-ethylhexan-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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